5-(4-hydroxybenzylidene)-1-(4-isopropylphenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione

• Molecular Formula: C20H18N2O3S
• Molecular Weight: 366.4 g/mol
• IUPAC Name: (5E)-5-[(4-hydroxyphenyl)methylidene]-1-(4-propan-2-ylphenyl)-2-sulfanylidene-1,3-diazinane-4,6-dione
• InChI: InChI=1S/C20H18N2O3S/c1-12(2)14-5-7-15(8-6-14)22-19(25)17(18(24)21-20(22)26)11-13-3-9-16(23)10-4-13/h3-12,23H,1-2H3,(H,21,24,26)/b17-11+
• InChI Key: LYMPCSNUCUPYOZ-GZTJUZNOSA-N
• Isomeric SMILES: CC(C)C1=CC=C(C=C1)N2C(=O)/C(=C/C3=CC=C(C=C3)O)/C(=O)NC2=S
• SMILES: CC(C)C1=CC=C(C=C1)N2C(=O)C(=CC3=CC=C(C=C3)O)C(=O)NC2=S

Description

5-(4-hydroxybenzylidene)-1-(4-isopropylphenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione, also known as HBX 41,108, is a synthetic compound that has been the subject of scientific research due to its potential therapeutic applications. This compound has been shown to have various biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of 5-(4-hydroxybenzylidene)-1-(4-isopropylphenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione 41,108 is not fully understood. However, it has been shown to inhibit the activity of various enzymes and proteins, including cyclooxygenase-2, which is involved in the inflammatory response, and histone deacetylases, which play a role in gene expression and cell proliferation.
Biochemical and Physiological Effects
5-(4-hydroxybenzylidene)-1-(4-isopropylphenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione 41,108 has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models. In addition, it has been shown to have neuroprotective effects and may have potential applications in the treatment of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 5-(4-hydroxybenzylidene)-1-(4-isopropylphenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione 41,108 in lab experiments is its potential therapeutic applications. However, there are also limitations to its use. For example, the compound may have toxicity issues at high doses, and its mechanism of action is not fully understood.

Future Directions

There are several future directions for research on 5-(4-hydroxybenzylidene)-1-(4-isopropylphenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione 41,108. One area of focus could be on its potential applications in the treatment of Alzheimer's disease. In addition, further studies could be conducted to better understand its mechanism of action and potential toxicity issues. Finally, research could be conducted to develop more efficient synthesis methods for the compound.

Synthesis Methods

The synthesis of 5-(4-hydroxybenzylidene)-1-(4-isopropylphenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione 41,108 involves the reaction of 4-hydroxybenzaldehyde with 4-isopropylbenzaldehyde in the presence of ammonium acetate and acetic anhydride. The resulting product is then treated with thiosemicarbazide to form the final compound.

Scientific Research Applications

5-(4-hydroxybenzylidene)-1-(4-isopropylphenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione 41,108 has been the subject of scientific research due to its potential therapeutic applications. It has been studied for its anti-inflammatory, anti-cancer, and anti-viral properties. In addition, it has been shown to have neuroprotective effects and may have potential applications in the treatment of Alzheimer's disease.